Cas no 2227797-00-2 (rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227797-00-2
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 5849222
• PubChem ID: 165644889
• Update Time: 2025-11-01

rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227797-00-2
• EN300-1925031

• Inchi： 1S/C12H15BrFN/c1-12(2)9(6-15)11(12)8-4-3-7(14)5-10(8)13/h3-5,9,11H,6,15H2,1-2H3/t9-,11-/m0/s1
• InChI Key： WEYHSFMQKLJEEX-ONGXEEELSA-N
• SMILES： BrC1C=C(C=CC=1[C@H]1[C@H](CN)C1(C)C)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227797-00-2)

Rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine, with the CAS number 2227797-00-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its complex stereochemistry and aromatic substituents, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a 2-bromo-4-fluorophenyl moiety and a chiral cyclopropyl group makes it a promising candidate for further investigation in medicinal chemistry.

The compound's structure is highly intricate, featuring a rigid cyclopropyl ring substituted with a tertiary amine. This structural motif is not only intriguing from a synthetic perspective but also offers unique pharmacological properties. The fluorine atom at the 4-position of the phenyl ring introduces fluorine substitution, a common feature in many bioactive molecules that enhances metabolic stability and binding affinity. Additionally, the bromo atom at the 2-position provides a handle for further functionalization, enabling chemists to explore diverse derivatives.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The stereochemistry of rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine makes it an excellent candidate for such applications. Researchers have been exploring its utility in asymmetric catalysis, particularly in the synthesis of complex natural products and drug candidates. The rigid cyclopropyl framework and the presence of multiple stereocenters make this compound a versatile building block for constructing enantiomerically pure molecules.

The pharmaceutical industry has been actively seeking novel scaffolds that can be optimized for therapeutic efficacy. The combination of aromatic rings with fluorine and bromine substituents, along with a chiral amine group, suggests that this compound may exhibit interesting biological activities. Preliminary studies have hinted at potential applications in the treatment of neurological disorders and inflammatory conditions. The ability to fine-tune the pharmacokinetic properties through structural modifications makes it an attractive target for drug development.

One of the most compelling aspects of rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine is its synthetic accessibility. Despite its complex structure, recent advances in synthetic methodology have made it possible to access this compound in high yields and purity. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in constructing the desired framework. These methods not only streamline the synthesis but also allow for modular construction of analogues, facilitating rapid exploration of chemical space.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. By leveraging computational tools, researchers can predict how modifications to the structure might affect potency and selectivity. This approach has already led to several promising candidates that are being further investigated in vitro and in vivo.

The development of new methodologies for asymmetric synthesis continues to be a hot topic in synthetic chemistry. Rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine has been used as a key intermediate in several innovative strategies for constructing chiral molecules. For instance, enantioselective hydrogenation reactions have been employed to introduce additional stereocenters with high precision. These advances underscore the importance of developing new catalytic systems that can efficiently produce enantiomerically enriched compounds.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in materials science and agrochemicals. The ability to incorporate fluorine and bromine atoms into complex molecules opens up possibilities for designing novel materials with tailored properties. Additionally, its chiral nature could be exploited in the development of next-generation pesticides that are more effective and environmentally friendly.

In conclusion, rac-(1R,3R)-3-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227797-00-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its complex stereochemistry and functional groups make it an attractive target for further research and development. As synthetic methodologies continue to evolve and computational tools become more sophisticated, we can expect to see even more innovative applications emerge from this promising molecule.